3,3'-[1,4-phenylenebis(methylenethio)]bis(5-isopropyl-4H-1,2,4-triazol-4-amine)

• IUPAC Name: 3-[[4-[(4-amino-5-propan-2-yl-1,2,4-triazol-3-yl)sulfanylmethyl]phenyl]methylsulfanyl]-5-propan-2-yl-1,2,4-triazol-4-amine
• InChI: InChI=1S/C18H26N8S2/c1-11(2)15-21-23-17(25(15)19)27-9-13-5-7-14(8-6-13)10-28-18-24-22-16(12(3)4)26(18)20/h5-8,11-12H,9-10,19-20H2,1-4H3
• InChI Key: QQKBREZSXRUHEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(N1N)SCC2=CC=C(C=C2)CSC3=NN=C(N3N)C(C)C
• Molecular Formula: C18H26N8S2
• Molecular Weight: 418.6 g/mol

Description

Synthesis Analysis

Synthetic pathways for related compounds involve versatile templates like 2-phenyl-4-bis(methylthio)methyleneoxazol-5-one, which can be transformed into novel heterocyclic scaffolds through nucleophilic ring opening, followed by various condensation reactions to yield imidazoles, benzodiazepinones, and oxazoles among others. These processes highlight the synthetic adaptability of bis(methylthio)methylene derivatives in generating complex heterocyclic structures (Amareshwar et al., 2011).

Molecular Structure Analysis

Molecular structure determination often involves X-ray crystallography, as seen in the structural elucidation of related triazole and benzimidazole derivatives. These analyses reveal the conformational and geometric nuances critical to understanding the compound's reactivity and potential interactions (Li et al., 2012).

Chemical Reactions and Properties

Chemical reactivity patterns for similar compounds include nucleophilic substitutions, ring closure reactions leading to cyclic amides and imidazoles, and the formation of complex heterocycles. This reactivity underpins the compound's utility in synthesizing diverse molecular architectures (Bahemmat et al., 2015).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure are crucial for determining a compound's suitability for further applications. While specific data on this compound is not readily available, related studies suggest that subtle modifications in the molecular structure can significantly influence these properties, affecting solubility and crystallinity (Hermon & Tshuva, 2008).

Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis and characterization of various compounds with structural similarities to 3,3'-[1,4-phenylenebis(methylenethio)]bis(5-isopropyl-4H-1,2,4-triazol-4-amine). These studies often involve the synthesis of complex molecules through multi-component reactions, highlighting the potential for these compounds in various chemical applications. For instance, Hosseini et al. (2019) discuss the rapid, catalyst-free synthesis of new bis(benzo[g]chromene) derivatives, utilizing similar methodologies that could apply to the synthesis of the mentioned compound, indicating the broader applicability of these synthetic approaches in creating novel chemical entities (Hosseini et al., 2019).

Metal-Organic Frameworks and Coordination Chemistry

Another area of interest is the development of metal-organic frameworks (MOFs) and coordination compounds. For example, Bahemmat et al. (2015) synthesized a Pd(II) complex using a new bis-1,2,4-triazole ligand, leading to the formation of Pd(0) nanoparticles, showcasing the versatility of similar compounds in forming metal-ligand bonds with potential applications in catalysis and nanotechnology (Bahemmat et al., 2015).

Novel Heterocyclic Scaffolds

The creation of novel heterocyclic scaffolds is another significant application. Amareshwar et al. (2011) demonstrated the versatility of related compounds in synthesizing new heterocyclic structures, providing a foundation for the development of pharmaceuticals and other functional materials (Amareshwar et al., 2011).